Methyl 2-hydroxyisobutyrate

Specification

• CAS No.: 2110-78-3
• Molecular Formula: C5H10O3
• Molecular Weight: 118.13 g/mol
• IUPAC Name: methyl 2-hydroxy-2-methylpropanoate
• Standard InChI: InChI=1S/C5H10O3/c1-5(2,7)4(6)8-3/h7H,1-3H3
• Standard InChI Key: XYVQFUJDGOBPQI-UHFFFAOYSA-N
• SMILES: CC(C)(C(=O)OC)O
• Canonical SMILES: CC(C)(C(=O)OC)O
• Boiling Point: 137.0 °C

Introduction

Basic Information and Identification

Methyl 2-hydroxyisobutyrate, also known as methyl 2-hydroxy-2-methylpropanoate, is an ester of 2-hydroxyisobutyric acid. It serves as a crucial component in various industrial processes and research applications. The compound is characterized by a tertiary alcohol group and an ester functional group.

Identification and Nomenclature

The compound has several synonyms used across different industries and research fields:

Property	Information
CAS Number	2110-78-3
Chemical Name	Methyl 2-hydroxyisobutyrate
IUPAC Name	Methyl 2-hydroxy-2-methylpropanoate
Common Synonyms	Propanoic acid, 2-hydroxy-2-methyl-, methyl ester; HBM; Methyl α-hydroxyisobutyrate; Methyl 2-methyllactate
Molecular Formula	C₅H₁₀O₃
Molecular Weight	118.13 g/mol
InChI Key	XYVQFUJDGOBPQI-UHFFFAOYSA-N

Chemical Structure

The chemical structure of methyl 2-hydroxyisobutyrate features a tertiary carbon bearing a hydroxyl group, with two methyl substituents and a methyl ester group. The SMILES notation for this compound is CC(C)(C(=O)OC)O.

Physical Properties

Methyl 2-hydroxyisobutyrate exhibits distinctive physical characteristics that make it suitable for various applications:

Property	Value
Physical State	Colorless transparent liquid
Odor	Ester smell
Boiling Point	137°C at 760 mmHg
Freezing Point	-41°C
Flash Point	45°C (Tag Closed Cup)
Density	1.023 g/mL at 25°C; 1.03 at 20°C
Specific Gravity	1.03 (20°C/4°C)
Refractive Index	1.41
Viscosity	2.82 cP at 25°C
Solubility	Readily soluble in water and alcohol
Vapor Pressure	2.7 mmHg at 25°C; 8.36 hPa at 25°C
LogP	-0.021 at 23.5°C
Ignition Temperature	400°C
Flammability Limits	Lowest limit 2.0% (lower explosion limit)

Chemical Properties and Reactivity

Stability and Reactivity

Methyl 2-hydroxyisobutyrate is generally stable under normal handling conditions. Its chemical properties are influenced by both the hydroxyl and ester functional groups, allowing it to participate in various chemical reactions.

Functional Group Chemistry

The compound contains two primary functional groups:

• A tertiary alcohol (-OH) group, which can participate in dehydration, oxidation, and substitution reactions

• A methyl ester group, which can undergo hydrolysis, transesterification, and reduction reactions

Synthesis Methods

Industrial Production

Methyl 2-hydroxyisobutyrate can be synthesized through several routes, with esterification being the most common method.

Purification Methods

Recent patents describe improved purification methods to produce high-purity methyl 2-hydroxyisobutyrate suitable for semiconductor applications. These methods typically involve distillation processes that maintain semiconductor-level purity and control acid value.

Industrial Applications

Semiconductor Industry

Methyl 2-hydroxyisobutyrate serves a critical role in semiconductor fabrication as a photoresist thinner. It is particularly important in EUV (Extreme Ultraviolet) semiconductor processes, where ultra-high purity is required.

Chemical Intermediate

The compound functions as an intermediate in the synthesis of various products:

• Agrochemicals

• Pharmaceutical compounds

• Specialty chemicals

Solvent Applications

Methyl 2-hydroxyisobutyrate is utilized as:

• A general solvent in chemical processes

• An ink cleaning solvent

• A component in specialized formulations

Research and Scientific Studies

Thermodynamic and Molecular Interaction Studies

Recent research has examined the thermodynamic properties and molecular interactions of methyl 2-hydroxyisobutyrate in binary mixtures with water and alkanols. One comprehensive study analyzed:

• Density and viscosity properties at pressures of 0.1 MPa and temperatures ranging from 288.15 K to 323.15 K

• Excess molar volume and deviations in viscosity

• Modeling of derived thermodynamic properties using the Redlich-Kister polynomial equation

• Analysis of intermolecular interactions through FTIR spectral analysis and molecular dynamics simulations

The research found that methyl 2-hydroxyisobutyrate forms stronger hydrogen-bonding interactions with water than with alkanols, as evidenced by more negative excess molar volume values in aqueous mixtures.

Chemical Bonding and Structural Analysis

Studies have utilized various analytical techniques to understand the structural characteristics and bonding properties of methyl 2-hydroxyisobutyrate, including:

• FTIR (Fourier-transform infrared spectroscopy)

• Graph theoretical approaches

• Molecular dynamics simulations

Classification	Information
GHS Symbol	GHS02 (Flammable)
Signal Word	Warning
Hazard Class	Inflammable liquid
Toxicity	Very low acute toxicity
Environmental Impact	Limited available data on environmental persistence and bioaccumulation

Regulatory Information

The compound is subject to various regulations governing its handling, transportation, and use:

Regulatory Framework	Classification
Industrial Safety and Health Law	Inflammable substance
Fire Service Law	Class 4 Petroleum No.2 Water soluble (Specified volume: 2,000L)
Ship Safety Law	Inflammable liquids
Civil Aeronautics Law	Inflammable liquid

Product Specifications and Quality Control

High-purity methyl 2-hydroxyisobutyrate, especially for semiconductor applications, typically adheres to strict quality standards:

Parameter	Specification
Purity	No less than 99.5% (wt%)
Water Content	0.2% or less (wt%)
Free Acid	0.2% or less (wt%, HBA equivalent)
Appearance	Colorless to almost colorless clear liquid